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Compound of Interest

Compound Name: Levamlodipine Maleate

CAS No.: 135969-53-8

Cat. No.: B15719484

Get Quote

Essential Guidance for Researchers, Scientists, and Drug Development Professionals on the

Safe and Compliant Disposal of Levamlodipine Maleate.

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. For drug development professionals, ensuring that all materials,

including active pharmaceutical ingredients like Levamlodipine Maleate, are disposed of in

accordance with regulatory standards is paramount. This document provides a comprehensive,

step-by-step guide to the proper disposal procedures for Levamlodipine Maleate, ensuring the

safety of laboratory personnel and the protection of the environment.

Understanding the Regulatory Framework
The disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[1][2] Additional regulations from the Drug Enforcement Administration (DEA) may

apply to controlled substances, though Levamlodipine Maleate is not currently classified as

such. State and local regulations may also impose more stringent requirements.[2]
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Pharmaceutical waste is broadly categorized as either hazardous or non-hazardous.[1][3] A key

determinant for a pharmaceutical being classified as RCRA hazardous waste is if it is

specifically listed (as a P- or U-listed waste) or if it exhibits characteristics of ignitability,

corrosivity, reactivity, or toxicity.[4][5][6] While Levamlodipine Maleate is not found on the P or

U lists, its classification will depend on a formal hazardous waste determination by the

generating facility, often in consultation with their Environmental Health and Safety (EHS)

department. Safety Data Sheets (SDS) for the related compound, Amlodipine, indicate that it is

"Toxic if swallowed" and "Very toxic to aquatic life with long lasting effects," which may lead to a

hazardous classification based on toxicity characteristics.[7]

Procedural Steps for Disposal
The following procedure outlines the necessary steps for the proper disposal of Levamlodipine
Maleate. This process is designed to be initiated in consultation with your institution's EHS

department to ensure full compliance with all applicable regulations.

Step 1: Hazardous Waste Determination
Before disposal, a formal hazardous waste determination must be made.

Consult the Safety Data Sheet (SDS): Review the SDS for Levamlodipine Maleate for any

specific disposal instructions or hazard classifications.[8]

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for hazardous waste determinations. Provide them with the SDS and any

other relevant information. They will guide you on whether Levamlodipine Maleate is

considered RCRA hazardous waste at your facility.

Segregation: Based on the EHS determination, segregate the Levamlodipine Maleate
waste from other waste streams.

Step 2: Disposal as Non-Hazardous Pharmaceutical
Waste
If your EHS department determines that Levamlodipine Maleate is not a RCRA hazardous

waste, follow these steps:
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Containerization: Place the Levamlodipine Maleate waste in a designated container for

non-hazardous pharmaceutical waste. These containers are often color-coded blue or white.

[9]

Labeling: Clearly label the container as "Non-Hazardous Pharmaceutical Waste" and include

the name of the chemical (Levamlodipine Maleate).

Storage: Store the container in a secure, designated area to prevent unauthorized access or

accidental spillage.

Disposal: Arrange for the disposal of the container through your institution's approved waste

vendor. The preferred method of disposal for non-hazardous pharmaceutical waste is

incineration.[1][10][11]

Step 3: Disposal as RCRA Hazardous Pharmaceutical
Waste
If your EHS department determines that Levamlodipine Maleate is a RCRA hazardous waste,

adhere to the following procedure:

Containerization: Place the Levamlodipine Maleate waste in a designated hazardous waste

container. These containers are typically color-coded black.[9] The container must be

compatible with the chemical, in good condition, and have a secure, tight-fitting lid.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Levamlodipine Maleate"

The specific hazard characteristics (e.g., Toxic)

The accumulation start date (the date the first drop of waste was added to the container)

Storage: Store the container in a designated Satellite Accumulation Area (SAA). The SAA

must be at or near the point of generation and under the control of the operator. Keep the

container closed at all times except when adding waste.
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Disposal: Once the container is full, or before the regulatory time limit for storage is reached,

contact your EHS department to arrange for pickup by a licensed hazardous waste disposal

vendor.[12] Hazardous pharmaceutical waste is typically disposed of via incineration at a

permitted facility.[10]

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative and qualitative aspects of

the disposal procedures.

Parameter
Non-Hazardous
Pharmaceutical Waste

RCRA Hazardous
Pharmaceutical Waste

Container Color Typically Blue or White[9] Typically Black[9]

Labeling Requirements

"Non-Hazardous

Pharmaceutical Waste",

Chemical Name

"Hazardous Waste", Chemical

Name, Hazard Characteristics,

Accumulation Start Date

Storage Location Secure, designated area
Satellite Accumulation Area

(SAA)

Disposal Method Incineration[1][10][11]
Incineration at a permitted

hazardous waste facility[10]

Regulatory Oversight EPA, State, and Local[1][2]
EPA (RCRA), State, and

Local[1][2]

Experimental Protocols
No specific experimental protocols were cited in the development of these disposal procedures.

The guidance is based on established regulatory frameworks and best practices for laboratory

safety and chemical waste management.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Levamlodipine Maleate.
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Caption: Decision workflow for the disposal of Levamlodipine Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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